Cas no 1041005-85-9 (N-ethyl-3-p-tolyl-1,2,4-oxadiazol-5-amine)

• Product Name: N-ethyl-3-p-tolyl-1,2,4-oxadiazol-5-amine
• CAS No: 1041005-85-9
• MF: C₁₁H₁₃N₃O
• MW: 203.240422010422
• CID: 2862409
• Update Time: 2023-08-10

N-ethyl-3-p-tolyl-1,2,4-oxadiazol-5-amine Chemical and Physical Properties

Names and Identifiers

• N-ethyl-3-p-tolyl-1,2,4-oxadiazol-5-amine

• Inchi： 1S/C11H13N3O/c1-3-12-11-13-10(14-15-11)9-6-4-8(2)5-7-9/h4-7H,3H2,1-2H3,(H,12,13,14)
• InChI Key： DDYHKPLTBQOPNA-UHFFFAOYSA-N
• SMILES： O1C(=NC(C2C=CC(C)=CC=2)=N1)NCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 192
• XLogP3: 2.9
• Topological Polar Surface Area: 51